Cas no 64621-41-6 (Benzaldehyde,4,4'-[1,4-phenylenebis(methyleneoxy)]bis-)

• Product Name: Benzaldehyde,4,4'-[1,4-phenylenebis(methyleneoxy)]bis-
• CAS No: 64621-41-6
• MF: C₂₂H₁₈O₄
• MW: 346.375926494598
• CID: 501099
• Update Time: 2024-01-30

Benzaldehyde,4,4'-[1,4-phenylenebis(methyleneoxy)]bis- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,4,4'-[1,4-phenylenebis(methyleneoxy)]bis-
• 1,3-Bis(4-formylphenoxy)xylene
• 4-[5-(4-formylphenoxy)-5,6-dimethylcyclohexa-1,3-dien-1-yl]oxybenzaldehyde
• 1,4-benzyloxy-bis(4-benzaldehyde)
• 4,4'-[1,4-Phenylenebis(methyleneoxy)]bis[benzaldehyde]
• 4-[[5-(4-formylphenoxy)-5,6-dimethyl-1-cyclohexa-1,3-dienyl]oxy]benzaldehyde
• 4-[5-(4-methanoylphenoxy)-5,6-dimethyl-cyclohexa-1,3-dien-1-yl]oxybenzaldehyde
• A834832
• AG-G-42592
• CTK5C1488
• p-Bis(p-formylphenoxymethyl)benzene
• Benzaldehyde, 4,4'-[1,4-phenylenebis(methyleneoxy)]bis-

• Inchi： 1S/C22H18O4/c23-13-17-5-9-21(10-6-17)25-15-19-1-2-20(4-3-19)16-26-22-11-7-18(14-24)8-12-22/h1-14H,15-16H2
• InChI Key： LPXCLJGTWLHLDD-UHFFFAOYSA-N
• SMILES： C1(COC2=CC=C(C=C2)C=O)=CC=C(COC2=CC=C(C=C2)C=O)C=C1

Computed Properties

• Exact Mass: 346.12100
• Monoisotopic Mass: 348.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• PSA: 52.60000
• LogP: 4.46960